Cas no 455264-29-6 (L-Phenylalanine,4-(2,7-naphthyridin-1-ylamino)-N-(3-oxospiro[3.5]non-1-en-1-yl)-, ethylester)

• Product Name: L-Phenylalanine,4-(2,7-naphthyridin-1-ylamino)-N-(3-oxospiro[3.5]non-1-en-1-yl)-, ethylester
• CAS No: 455264-29-6
• MF: C₂₈H₃₀N₄O₃
• MW: 470.562806606293
• CID: 835688
• PubChem ID: 23394560
• Update Time: 2025-04-19

L-Phenylalanine,4-(2,7-naphthyridin-1-ylamino)-N-(3-oxospiro[3.5]non-1-en-1-yl)-, ethylester Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, 4-(2,7-naphthyridin-1-ylamino)-N-(3-oxospiro[3.5]non-1-en-1-yl)-, ethyl ester
• (S)-ETHYL 3-(4-(2,7-NAPHTHYRIDIN-1-YLAMINO)PHENYL)-2-(3-OXOSPIRO[3.5]NON-1-EN-1-YLAMINO)PROPANOATE
• ethyl (2S)-3-[4-(2,7-naphthyridin-1-ylamino)phenyl]-2-[(3-oxospir o[3.5]non-1-en-1-yl)amino]propanoate
• CS-M0211
• (S)-ETHYL 3-(4-((2,7-NAPHTHYRIDIN-1-YL)AMINO)PHENYL)-2-((3-OXOSPIRO[3.5]NON-1-EN-1-YL)AMINO)PROPANOATE
• SCHEMBL3832796
• 455264-29-6
• (S)-ethyl3-(4-(2,7-naphthyridin-1-ylamino)phenyl)-2-(3-oxospiro[3.5]non-1-en-1-ylamino)propanoate
• ethyl (2S)-3-[4-(2,7-naphthyridin-1-ylamino)phenyl]-2-[(3-oxospiro[3.5]non-1-en-1-yl)amino]propanoate
• DB-236671
• L-Phenylalanine,4-(2,7-naphthyridin-1-ylamino)-N-(3-oxospiro[3.5]non-1-en-1-yl)-, ethylester

• Inchi： 1S/C28H30N4O3/c1-2-35-27(34)23(32-24-17-25(33)28(24)12-4-3-5-13-28)16-19-6-8-21(9-7-19)31-26-22-18-29-14-10-20(22)11-15-30-26/h6-11,14-15,17-18,23,32H,2-5,12-13,16H2,1H3,(H,30,31)/t23-/m0/s1
• InChI Key： QLICADPMIPSGBE-QHCPKHFHSA-N
• SMILES： O=C1C=C(C21CCCCC2)N[C@H](C(=O)OCC)CC1C=CC(=CC=1)NC1C2C=NC=CC=2C=CN=1

Computed Properties

• Exact Mass: 470.23179083g/mol
• Monoisotopic Mass: 470.23179083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 93.2Ų